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Compound of Interest

Compound Name: Diethyl dipropylmalonate

Cat. No.: B124149

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and safety information for
diethyl dipropylmalonate (CAS No. 6065-63-0). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding for
professionals handling this substance.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of diethyl dipropylmalonate is
fundamental for its safe handling, storage, and use in experimental procedures. This data is
crucial for designing appropriate containment, ventilation, and emergency response protocols.
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Property Value Source
Molecular Formula C13H2404 [1112113114]
Molecular Weight 244.33 g/mol [11[2][3]

Clear, colorless to light
Appearance o [1]4][5]
yellowish liquid/oil

Boiling Point 262.9 °C at 760 mmHg [1][4]
129-131 °C at 12 mmHg [5]
Density 0.976 g/cm3 (or g/mL) at 25 °C [1114]
0.96 g/mL (5]

113.7 °F (This value appears
anomalous and may refer to a
Flash Point different substance as other [4]

malonates have higher flash

points)
Refractive Index n20/D 1.438 [4]
1.4270-1.4290 [5]

- Slightly soluble in Chloroform
Solubility [5]
and Methanol

Vapor Pressure 1.93 Pa at 25°C [5]

LogP 3.73 at 25°C 5]

Hazard Identification and Classification

There is conflicting information regarding the GHS classification of diethyl dipropylmalonate.
While some suppliers classify it as non-hazardous, others indicate specific health hazards. It is
imperative for researchers to handle the substance with caution, assuming the more stringent
classification is accurate until definitive data becomes available.

Globally Harmonized System (GHS) Classification:
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GHS Hazard
Hazard Class Hazard Category Source
Statement

H302: Harmful if

Acute Toxicity, Oral 4 [2]
swallowed

Skin H315: Causes skin

: . 2 N [2]
Corrosion/Irritation irritation
Specific Target Organ
Toxicity - Single 3 H335: May cause 2]
Exposure (Respiratory respiratory irritation

Tract Irritation)

Note: A safety data sheet from TCIl Chemicals states that diethyl dipropylmalonate is "Not a
hazardous substance or mixture" according to Regulation (EC) No 1272/2008.[6] This
highlights the importance of consulting multiple sources and exercising caution.

Toxicological Information

Detailed toxicological studies on diethyl dipropylmalonate are not widely available in the
public domain. The GHS classification provided by PubChem suggests oral toxicity and
irritation potential. The lack of extensive data necessitates careful handling to minimize any
potential for adverse health effects.

Endpoint Result Species Source
o Harmful if swallowed -
Acute Oral Toxicity Not specified [2]
(Category 4)
) o Causes skin irritation -~
Skin Irritation Not specified [2]
(Category 2)

, o May cause respiratory N
Respiratory Irritation T Not specified [2]
irritation (Category 3)

Experimental Protocols: Specific experimental protocols for the toxicological data cited above
are not provided in the readily available safety data sheets. Toxicological assessments for GHS

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dipropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dipropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dipropylmalonate
https://www.benchchem.com/product/b124149?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2762_EU_6N.pdf
https://www.benchchem.com/product/b124149?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dipropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dipropylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dipropylmalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

classification typically involve standardized OECD guidelines for testing in animal models. For
example, acute oral toxicity is often determined using OECD Guideline 423, while skin irritation
is assessed via OECD Guideline 404.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and the integrity of the chemical.

Safe Handling Workflow:

Preparation Handling
Post-Handling
ropriate PPE:
‘ o oves Ensure Adequate Ventilation Do Not Ingest or Inhale Wash Hands Thoroughly] [vae in a Tightly Closed Conlalnerj

Click to download full resolution via product page
Caption: Recommended workflow for the safe handling of diethyl dipropylmalonate.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed when not in use.[7]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Some sources recommend storing below +30°C.[4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give
Inhalation . o ) o
artificial respiration. Seek medical attention if

symptoms persist.[3][6]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.[3][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[3][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][6]

Fire and Explosion Hazard

While not classified as highly flammable, diethyl dipropylmalonate is a combustible liquid and
can pose a fire hazard under certain conditions.
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Parameter Information

Combustibility Combustible liquid.

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media ) o
chemical, or carbon dioxide.[3]

Do not use a heavy water stream as it may

Unsuitable Extinguishing Media ]
spread the fire.

Hazardous Combustion Products Carbon monoxide and carbon dioxide.

Wear self-contained breathing apparatus

Fire Fighting Procedures )
(SCBA) and full protective gear.[8]

Accidental Release Measures

Prompt and proper cleanup of spills is essential to prevent exposure and environmental

contamination.

Spill Response Protocol:
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(Wear Appropriate PPE )

v

( Ensure Adequate Ventilation )

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Suitable Container for Disposal

Clean Spill Area with Soap and Water

Dispose of Waste According to
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a diethyl dipropylmalonate spill.

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable local, state, and federal
regulations. Contact a licensed professional waste disposal service to dispose of this material.
[6] Contaminated packaging should be treated as the chemical itself.

Regulatory Information

It is important to be aware of the regulatory status of diethyl dipropylmalonate.
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Regulation Identifier Status
CAS Number 6065-63-0 [1][21[3][4]
EC Number 227-998-2 [2][6]

A registration dossier is
REACH available, but the substance [2]
status is "Cease Manufacture".

This guide is intended to provide a summary of the available safety information for diethyl
dipropylmalonate. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)
provided by the supplier and adherence to all established laboratory safety protocols.
Researchers should always exercise caution and use appropriate personal protective
equipment when handling this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b124149#hazards-and-safety-information-for-diethyl-
dipropylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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